Cas no 1049329-87-4 (3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine
• CAS No: 1049329-87-4
• MF: C₂₉H₂₄N₄O₄
• MW: 492.525266647339
• CID: 5914729
• PubChem ID: 25837124
• Update Time: 2025-11-04

3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine
• 1049329-87-4
• (4-(6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)piperazin-1-yl)(9H-xanthen-9-yl)methanone
• AKOS024496333
• [4-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]piperazin-1-yl]-(9H-xanthen-9-yl)methanone
• F5088-0955

• Inchi： 1S/C29H24N4O4/c34-29(28-20-5-1-3-7-23(20)37-24-8-4-2-6-21(24)28)33-15-13-32(14-16-33)27-12-10-22(30-31-27)19-9-11-25-26(17-19)36-18-35-25/h1-12,17,28H,13-16,18H2
• InChI Key： QYXKABWIFCTDNO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=CC1=2)C(N1CCN(C2=CC=C(C3=CC=C4C(=C3)OCO4)N=N2)CC1)=O

Computed Properties

• Exact Mass: 492.17975526g/mol
• Monoisotopic Mass: 492.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine (CAS No. 1049329-87-4)

The compound 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine (CAS No. 1049329-87-4) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzodioxole moiety, a pyridazine ring, and a xanthene-based piperazine derivative. This combination of functional groups makes it a subject of interest in pharmaceutical research, material science, and chemical synthesis. Researchers are particularly drawn to its potential applications in drug discovery and molecular imaging, given its fluorescence properties and binding affinity to biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine has surged due to advancements in high-throughput screening and computational chemistry. The compound's CAS No. 1049329-87-4 is frequently searched in academic databases and chemical vendor platforms, indicating its relevance in modern research. Its structural complexity also aligns with the growing trend of multi-target drug design, where molecules are engineered to interact with multiple biological pathways simultaneously.

One of the most intriguing aspects of this compound is its xanthene core, a scaffold known for its photophysical properties. Xanthene derivatives are widely used in fluorescent probes and bioimaging agents, making CAS No. 1049329-87-4 a candidate for developing next-generation diagnostic tools. Additionally, the piperazine linkage enhances its solubility and bioavailability, which are critical factors in medicinal chemistry optimization.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, but challenges remain in scaling up production while maintaining purity. Researchers are also exploring its potential in catalysis and polymer chemistry, where its aromatic systems could serve as ligands or building blocks.

From a commercial perspective, CAS No. 1049329-87-4 is available through specialized chemical suppliers, often in milligram to gram quantities. Its price and availability fluctuate based on demand, particularly from academic institutions and biotech startups. The compound's IUPAC name and molecular weight are frequently queried in search engines, reflecting the need for precise technical data among chemists and pharmacologists.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]pyridazine represents a fascinating intersection of chemistry and biology. Its versatility in drug development, imaging technologies, and material science ensures its continued relevance in scientific discourse. As research progresses, this compound may unlock new possibilities in precision medicine and nanotechnology, further solidifying its importance in the chemical landscape.